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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and properties of the

non-ionic detergent T0080 NP-40 (Nonidet P-40) in various biological buffers. Understanding

the behavior of NP-40 under different experimental conditions is critical for its effective use in

cell lysis, protein extraction, and immunoprecipitation. This document details the

physicochemical properties of NP-40, presents its solubility data in commonly used buffers,

provides experimental protocols for determining its key parameters, and illustrates its

application in a biological context.

Introduction to NP-40
Nonidet P-40 (NP-40) is a non-ionic surfactant widely employed in life sciences research for its

ability to disrupt lipid-lipid and lipid-protein interactions without denaturing proteins. This

property makes it an invaluable tool for solubilizing membrane proteins and extracting

cytoplasmic components while preserving their native conformation and biological activity.

Chemically, NP-40 is a polyoxyethylene alkyl phenyl ether. Its amphipathic nature, possessing

both a hydrophilic polyethylene glycol chain and a hydrophobic alkylphenyl group, allows it to

form micelles in aqueous solutions, which are crucial for its detergent properties.
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Physicochemical Properties of NP-40
The effectiveness of NP-40 as a detergent is defined by several key physicochemical

parameters, including its Critical Micelle Concentration (CMC), cloud point, and aggregation

number. These properties can be influenced by the composition of the buffer, including its pH

and ionic strength.

Table 1: General Physicochemical Properties of NP-40 in Aqueous Solution

Property Value Reference

Molecular Weight ~617 g/mol [1]

Detergent Class Non-ionic [1]

Critical Micelle Concentration

(CMC)

0.05–0.29 mM (0.003%–

0.018% w/v)
[1]

Aggregation Number ~149 [1]

Micelle Molecular Weight ~90,000 g/mol

Cloud Point 80 °C [1]

Hydrophilic-Lipophilic Balance

(HLB)
13-14 [1]

NP-40 Solubility in Common Biological Buffers
The choice of buffer can significantly impact the solubilizing efficiency of NP-40. While

comprehensive comparative studies are limited, the general principles of detergent chemistry

suggest how NP-40's properties are likely to be affected by common buffer components.

Tris-HCl: Tris-HCl is a common buffer used in cell lysis and protein extraction. The pH of Tris

buffers is temperature-dependent. While specific quantitative data on the effect of Tris

concentration on NP-40's CMC is not readily available in comparative studies, it is a

standard component in many protocols utilizing NP-40, indicating good compatibility.

Phosphate-Buffered Saline (PBS): PBS is another widely used buffer that mimics

physiological ionic strength and pH. The presence of salts in PBS, such as sodium chloride,
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is known to affect the CMC of non-ionic detergents. Generally, increasing the ionic strength

of a solution leads to a decrease in the CMC of non-ionic surfactants, promoting micelle

formation at lower detergent concentrations. The pH of PBS is generally stable around 7.2-

7.4, a range where NP-40 is effective.[2]

RIPA (Radioimmunoprecipitation Assay) Buffer: RIPA buffer is a stringent lysis buffer that

contains a mixture of detergents, including NP-40, sodium deoxycholate, and SDS. The

presence of ionic detergents like SDS will significantly alter the overall micellar properties of

the solution compared to a buffer containing only NP-40.

Table 2: Qualitative Effects of Buffer Components on NP-40 Properties

Buffer Component Effect on CMC
Effect on Cloud
Point

Rationale

Increased Ionic

Strength (e.g., NaCl)
Decrease Decrease

Salts reduce the

hydration of the

hydrophilic groups of

the detergent, favoring

micellization and

phase separation at

lower temperatures.

Changes in pH (within

physiological range)
Minimal Minimal

As a non-ionic

detergent, NP-40

lacks a charged head

group, making its

properties less

sensitive to pH

changes within the

typical biological

range (pH 6-8)

compared to ionic

detergents.

Experimental Protocols
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This section provides detailed methodologies for determining the key solubility parameters of

NP-40 and for its use in a common biochemical application.

Determination of Critical Micelle Concentration (CMC)
The CMC can be determined by various methods that detect the onset of micelle formation.

One common method involves the use of a dye that exhibits a spectral shift upon incorporation

into the hydrophobic core of the micelles.

Protocol: CMC Determination using Coomassie Brilliant Blue G-250

Prepare a stock solution of NP-40 (e.g., 10% w/v) in the desired buffer (e.g., 50 mM Tris-HCl,

pH 7.4).

Create a series of dilutions of the NP-40 stock solution in the same buffer to cover a

concentration range above and below the expected CMC (e.g., 0.001% to 0.1% w/v).

Prepare a stock solution of Coomassie Brilliant Blue G-250 (e.g., 1 mg/mL) in the same

buffer.

To each NP-40 dilution, add a small, constant volume of the Coomassie dye stock solution.

Incubate the solutions for a short period to allow for equilibration.

Measure the absorbance spectrum of each solution using a spectrophotometer, focusing on

the wavelength of maximum absorbance for the dye.

Plot the absorbance at the maximum wavelength versus the logarithm of the NP-40

concentration.

The CMC is identified as the concentration at which a sharp change in the slope of the plot

occurs, indicating the incorporation of the dye into the newly formed micelles.

Determination of Cloud Point
The cloud point is the temperature at which a non-ionic detergent solution becomes cloudy as it

phase-separates.
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Protocol: Cloud Point Determination

Prepare a 1% (w/v) solution of NP-40 in the desired buffer.

Place the solution in a clear glass test tube and immerse it in a temperature-controlled water

bath.

Slowly heat the water bath while gently stirring the detergent solution.

Observe the solution for the first sign of turbidity. The temperature at which the solution

becomes cloudy is the cloud point.

To confirm, slowly cool the solution and observe the temperature at which it becomes clear

again.

Protein Extraction for Western Blotting
NP-40 is a key component of many lysis buffers used to extract proteins for downstream

analysis like Western blotting.

Protocol: Cell Lysis using NP-40 Buffer

Prepare NP-40 Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 1% NP-40.

Immediately before use, add protease and phosphatase inhibitors.[3]

Culture and harvest cells. For adherent cells, wash with ice-cold PBS and then aspirate the

PBS.

Add ice-cold NP-40 Lysis Buffer to the cell pellet or plate (e.g., 1 mL per 10^7 cells).

Incubate on ice for 30 minutes with periodic vortexing to ensure complete lysis.

Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cellular

debris.

Transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.
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Determine the protein concentration of the lysate using a suitable protein assay (e.g., BCA

assay). The lysate is now ready for SDS-PAGE and Western blot analysis.

Visualization of Experimental Workflows and
Signaling Pathways
Graphviz diagrams are provided to illustrate a typical immunoprecipitation workflow using an

NP-40 containing buffer and the EGFR signaling pathway, for which protein extraction is often

performed using NP-40-based lysis buffers.

Cell Lysis Immunocapture Wash and Elute

Cells in Culture Lyse with NP-40 Buffer Clarified Cell Lysate Add Primary Antibody Incubate to form
Antibody-Antigen Complex Add Protein A/G Beads Incubate to Capture
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Western Blot
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Caption: Immunoprecipitation workflow using NP-40 lysis buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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